2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole
CAS No.: 339103-97-8
Cat. No.: VC6427413
Molecular Formula: C21H15ClN2OS
Molecular Weight: 378.87
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 339103-97-8 |
|---|---|
| Molecular Formula | C21H15ClN2OS |
| Molecular Weight | 378.87 |
| IUPAC Name | 2-[2-[(4-chlorophenyl)methylsulfanyl]phenyl]-5-phenyl-1,3,4-oxadiazole |
| Standard InChI | InChI=1S/C21H15ClN2OS/c22-17-12-10-15(11-13-17)14-26-19-9-5-4-8-18(19)21-24-23-20(25-21)16-6-2-1-3-7-16/h1-13H,14H2 |
| Standard InChI Key | BZSRIFPGFYZNCV-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3SCC4=CC=C(C=C4)Cl |
Introduction
2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole is a complex organic compound belonging to the oxadiazole family. It features a unique structure that includes a 1,3,4-oxadiazole ring linked with phenyl and sulfanyl groups, along with a 4-chlorobenzyl substituent. This compound is of interest in various fields due to its potential biological activities and chemical properties.
Biological Activities
Oxadiazole derivatives, including those with sulfanyl and phenyl substitutions, have been reported to exhibit various biological activities such as antimicrobial, antifungal, and anticancer properties. These activities are attributed to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-π stacking.
| Biological Activity | Description |
|---|---|
| Antimicrobial | Potential activity against bacteria and fungi |
| Antifungal | Activity against fungal strains |
| Anticancer | Potential inhibition of cancer cell growth |
Comparison with Similar Compounds
Similar compounds, such as 5-phenyl-1,3,4-oxadiazole and 2-(4-chlorophenyl)-5-phenyl-1,3,4-oxadiazole, lack the sulfanyl and 4-chlorobenzyl groups, resulting in different chemical properties and biological activities. The unique combination of functional groups in 2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole imparts distinct properties, making it valuable for various applications.
| Compound | Structure Features | Biological Activity |
|---|---|---|
| 5-Phenyl-1,3,4-oxadiazole | Lacks sulfanyl and 4-chlorobenzyl groups | Different biological activities |
| 2-(4-Chlorophenyl)-5-phenyl-1,3,4-oxadiazole | Similar structure without sulfanyl group | Variations in reactivity and applications |
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